Cas no 29977-00-2 (7l4-[1,2]Dithiolo[1,5-b][1,2]dithiole,3,4-dimethyl- (9CI))

• Product Name: 7l4-[1,2]Dithiolo[1,5-b][1,2]dithiole,3,4-dimethyl- (9CI)
• CAS No: 29977-00-2
• Molecular Formula: C₇H₈S₃
• Molecular Weight: 189.34136
• CID: 278670
• PubChem ID: 141539

7l4-[1,2]Dithiolo[1,5-b][1,2]dithiole,3,4-dimethyl- (9CI) Properties

Names and Identifiers

• 7l4-[1,2]Dithiolo[1,5-b][1,2]dithiole,3,4-dimethyl- (9CI)
• 4,6-dimethyl-1λ⁴,2,8-trithiabicyclo[3.3.0]octa-1(5),3,6-triene
• (1,2)Dithiolo(1,5-b)(1,2)dithiole-7-s(iv), 3,4-dimethyl-
• DTXSID60184072
• 29977-00-2

• InChIKey： VTGFQKXULVUPDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8S3/c1-5-3-8-10-7(5)6(2)4-9-10/h3-4H,1-2H3
• SMILES： CC1=CSS2SC=C(C)C1=2

Computed Properties

• Exact Mass: 188.98677
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 187.979
• Heavy Atom Count: 10
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.771
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 6-Thiathiophenes